2-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-phenylbenzamide

• Molecular Formula: C22H19N3O3S
• Molecular Weight: 405.5 g/mol
• IUPAC Name: 2-[(4-methoxybenzoyl)carbamothioylamino]-N-phenylbenzamide
• InChI: InChI=1S/C22H19N3O3S/c1-28-17-13-11-15(12-14-17)20(26)25-22(29)24-19-10-6-5-9-18(19)21(27)23-16-7-3-2-4-8-16/h2-14H,1H3,(H,23,27)(H2,24,25,26,29)
• InChI Key: MEGWQZJQQHSGNY-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=CC=C2C(=O)NC3=CC=CC=C3

Description

2-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-phenylbenzamide, also known as MBAC, is a novel compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-phenylbenzamide is not fully understood, but it is believed to involve the inhibition of proteasome activity. Proteasomes are cellular complexes that degrade proteins, and their inhibition can lead to the accumulation of misfolded or damaged proteins, ultimately leading to cell death.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation. This compound has also been shown to have low toxicity, making it a promising candidate for further study.

Advantages and Limitations for Lab Experiments

One advantage of 2-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-phenylbenzamide is its high purity and yield, which makes it easy to use in lab experiments. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on 2-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-phenylbenzamide. One area of interest is its potential applications in cancer therapy, particularly in combination with other drugs or therapies. Another area of interest is its potential applications in drug delivery, particularly for targeted drug delivery. Additionally, further studies are needed to fully understand its mechanism of action and optimize its use in lab experiments.

Synthesis Methods

2-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-phenylbenzamide can be synthesized using a two-step process. The first step involves the synthesis of 4-methoxybenzoyl isothiocyanate, which is then reacted with N-phenyl-1,2-phenylenediamine in the presence of a base to form this compound. This method has been optimized to yield high purity and high yield of this compound.

Scientific Research Applications

2-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-phenylbenzamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. This compound has also been studied for its potential applications in drug delivery, as it can be conjugated with other molecules to target specific cells or tissues.